Cas no 179600-05-6 ((tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid)

179600-05-6 structure
Product name:(tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid
(tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid
- Acetic acid, (13-tetradecene-2,4-diynyloxy)-
- 2-tetradec-13-en-2,4-diynoxyacetic acid
- DTXSID10170844
- 179600-05-6
- CHEMBL453153
- Montiporic acid B
- MONOTIPORIC ACID B
- (13-Tetradecene-2,4-diynyloxy)acetic acid
-
- Inchi: InChI=1S/C16H22O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-16(17)18/h2H,1,3-9,14-15H2,(H,17,18)
- InChI Key: ODJULCBAODTNBX-UHFFFAOYSA-N
- SMILES: C=CCCCCCCCC#CC#CCOCC(=O)O
Computed Properties
- Exact Mass: 262.15696
- Monoisotopic Mass: 262.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 4.4
Experimental Properties
- PSA: 46.53
(tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid Related Literature
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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A. N. Alayón,J. G. Ortega Avila,I. Echeverri Jiménez Food Funct., 2018,9, 1570-1577
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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